Sarpogrelate-d3 (hydrochloride)
Overview
Description
Sarpogrelate-d3 (hydrochloride) is a deuterated form of sarpogrelate hydrochloride, a selective serotonin receptor antagonist. This compound is primarily used as an internal standard for the quantification of sarpogrelate in various analytical applications. Sarpogrelate itself is known for its role in inhibiting serotonin-induced platelet aggregation, making it valuable in the treatment of cardiovascular diseases such as atherosclerosis, coronary artery disease, and peripheral arterial disease .
Preparation Methods
The synthesis of sarpogrelate-d3 (hydrochloride) involves several key steps:
Alkali Dissociation: The process begins with the alkali dissociation of 1-dimethylamino-3-[2-[2-(3-methoxyphenyl)ethyl]phenoxy]-2-propanol hydrochloride.
Reaction with Succinic Anhydride: The dissociated compound is then reacted with succinic anhydride to form an ester.
Acidification: The ester is subsequently acidified to yield a crude product of sarpogrelate hydrochloride.
Purification: The crude product is purified using butanone as a recrystallization solvent, resulting in high-purity sarpogrelate hydrochloride.
Industrial production methods often involve similar steps but are optimized for large-scale synthesis, ensuring high yield and purity while maintaining cost-effectiveness.
Chemical Reactions Analysis
Sarpogrelate-d3 (hydrochloride) undergoes various chemical reactions, including:
Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen. Common oxidizing agents include potassium permanganate and hydrogen peroxide.
Reduction: This reaction involves the addition of hydrogen or the removal of oxygen. Common reducing agents include lithium aluminum hydride and sodium borohydride.
Substitution: This reaction involves the replacement of one atom or group of atoms with another. Common reagents include halogens and nucleophiles.
The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction may yield alcohols .
Scientific Research Applications
Sarpogrelate-d3 (hydrochloride) has a wide range of scientific research applications:
Chemistry: It is used as an internal standard in gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-mass spectrometry (LC-MS) for the quantification of sarpogrelate.
Biology: It is used in studies investigating the role of serotonin receptors in various biological processes.
Medicine: Sarpogrelate is used in the treatment of cardiovascular diseases by inhibiting serotonin-induced platelet aggregation.
Industry: It is used in the development of pharmaceuticals targeting serotonin receptors.
Mechanism of Action
Sarpogrelate-d3 (hydrochloride) exerts its effects by antagonizing serotonin receptors, specifically the 5-HT2A and 5-HT2B receptors. By blocking these receptors, it inhibits serotonin-induced platelet aggregation, thereby reducing the risk of thrombus formation. This mechanism is particularly beneficial in the treatment of cardiovascular diseases .
Comparison with Similar Compounds
Sarpogrelate-d3 (hydrochloride) can be compared with other serotonin receptor antagonists such as:
Cinanserin: Another serotonin receptor antagonist used in similar applications.
Naftidrofuryl: A compound used to treat peripheral vascular diseases by improving blood flow.
What sets sarpogrelate-d3 (hydrochloride) apart is its deuterated form, which provides enhanced stability and allows for more accurate quantification in analytical applications .
properties
Molecular Formula |
C24H32ClNO6 |
|---|---|
Molecular Weight |
469.0 g/mol |
IUPAC Name |
4-[1-(dimethylamino)-3-[2-[2-[3-(trideuteriomethoxy)phenyl]ethyl]phenoxy]propan-2-yl]oxy-4-oxobutanoic acid;hydrochloride |
InChI |
InChI=1S/C24H31NO6.ClH/c1-25(2)16-21(31-24(28)14-13-23(26)27)17-30-22-10-5-4-8-19(22)12-11-18-7-6-9-20(15-18)29-3;/h4-10,15,21H,11-14,16-17H2,1-3H3,(H,26,27);1H/i3D3; |
InChI Key |
POQBIDFFYCYHOB-FJCVKDQNSA-N |
Isomeric SMILES |
[2H]C([2H])([2H])OC1=CC=CC(=C1)CCC2=CC=CC=C2OCC(CN(C)C)OC(=O)CCC(=O)O.Cl |
Canonical SMILES |
CN(C)CC(COC1=CC=CC=C1CCC2=CC(=CC=C2)OC)OC(=O)CCC(=O)O.Cl |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
